Cas no 70631-39-9 (5-Fluoronaphthalene-2-acetonitrile)

• Product Name: 5-Fluoronaphthalene-2-acetonitrile
• CAS No: 70631-39-9
• MF: C₁₂H₈FN
• MW: 185.197026252747
• CID: 4936126
• Update Time: 2025-09-19

5-Fluoronaphthalene-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Fluoronaphthalene-2-acetonitrile

• Inchi： 1S/C12H8FN/c13-12-3-1-2-10-8-9(6-7-14)4-5-11(10)12/h1-5,8H,6H2
• InChI Key： HXVPQWAIRXIFEN-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2C=C(CC#N)C=CC=21

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 242
• XLogP3: 2.9
• Topological Polar Surface Area: 23.8

Additional information on 5-Fluoronaphthalene-2-acetonitrile

5-Fluoronaphthalene-2-acetonitrile (CAS No. 70631-39-9): Properties, Applications, and Market Insights

5-Fluoronaphthalene-2-acetonitrile (CAS No. 70631-39-9) is a specialized fluorinated organic compound that has gained significant attention in pharmaceutical and materials science research. This fluoronaphthalene derivative combines the unique electronic properties of fluorine with the structural versatility of naphthalene, making it particularly valuable for advanced applications. The compound's molecular formula is C12H8FN, with a molecular weight of 185.20 g/mol, and it typically appears as a white to pale yellow crystalline powder.

The growing interest in fluorinated organic compounds like 5-Fluoronaphthalene-2-acetonitrile stems from their enhanced stability, bioavailability, and lipophilicity compared to their non-fluorinated counterparts. These properties make them particularly valuable in drug discovery, where researchers are actively exploring fluorine-containing pharmaceuticals for improved therapeutic efficacy. Recent studies have shown that approximately 30% of newly approved drugs contain at least one fluorine atom, highlighting the importance of compounds like 5-Fluoronaphthalene-2-acetonitrile in modern medicinal chemistry.

From a chemical perspective, 5-Fluoronaphthalene-2-acetonitrile exhibits several interesting characteristics. The fluorine atom at the 5-position of the naphthalene ring creates significant electronic effects that influence the compound's reactivity. This fluorinated building block serves as a versatile intermediate for synthesizing more complex molecules, particularly in the development of fluorescent materials and organic electronic compounds. Its melting point typically ranges between 98-102°C, and it shows moderate solubility in common organic solvents while being nearly insoluble in water.

The applications of 5-Fluoronaphthalene-2-acetonitrile span multiple cutting-edge research areas. In pharmaceutical development, it serves as a key intermediate for creating fluorinated drug candidates with improved metabolic stability and membrane permeability. Materials scientists utilize this compound in the synthesis of organic semiconductors and light-emitting materials, where the fluorine substitution can significantly alter electronic properties. Recent publications in journals like the Journal of Medicinal Chemistry and Advanced Materials have highlighted novel uses of similar fluoronaphthalene derivatives in optoelectronic devices and targeted drug delivery systems.

Market trends indicate growing demand for specialty fluorochemicals like 5-Fluoronaphthalene-2-acetonitrile, particularly in Asia-Pacific pharmaceutical and electronics markets. The global market for fluorinated fine chemicals is projected to grow at a CAGR of 6.8% from 2023 to 2030, driven by increasing R&D investment in fluorine chemistry. Manufacturers are responding to this demand by developing more efficient synthesis routes for high-purity fluoronaphthalene compounds, with particular focus on green chemistry principles and reduced environmental impact.

Quality control and analytical characterization are crucial aspects of working with 5-Fluoronaphthalene-2-acetonitrile. Standard analytical techniques include HPLC (typically showing purity >98%), GC-MS for identity confirmation, and NMR spectroscopy (both 1H and 19F) for structural verification. Researchers frequently search for "5-Fluoronaphthalene-2-acetonitrile synthesis" and "fluoronaphthalene derivatives applications" when investigating this compound, reflecting the practical concerns of working chemists. Proper storage recommendations include keeping the material in amber glass containers under inert atmosphere at 2-8°C to maintain stability.

Recent scientific advancements have opened new possibilities for 5-Fluoronaphthalene-2-acetonitrile applications. In 2023, researchers demonstrated its potential as a precursor for photoactive materials in organic photovoltaics, achieving promising power conversion efficiencies. Another emerging application is in the development of fluorinated molecular probes for biological imaging, where the compound's fluorescence properties can be precisely tuned. These developments align with current research trends toward multifunctional fluorinated compounds that serve dual purposes in therapeutics and diagnostics.

Safety considerations for handling 5-Fluoronaphthalene-2-acetonitrile follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, appropriate personal protective equipment including gloves and safety glasses should be used. The compound's Material Safety Data Sheet (MSDS) provides detailed handling instructions, and proper ventilation is recommended when working with powdered forms. Environmental considerations include proper disposal methods to prevent ecosystem contamination, particularly given the persistence of many fluorinated organic molecules in the environment.

The future outlook for 5-Fluoronaphthalene-2-acetonitrile appears promising as research into fluorine-containing specialty chemicals continues to expand. With increasing interest in personalized medicine and targeted therapies, the demand for precisely engineered fluorinated building blocks is expected to grow. Additionally, the electronics industry's pursuit of more efficient organic electronic materials may drive further innovation in applications of this versatile compound. As synthetic methodologies improve and analytical techniques become more sophisticated, we can anticipate broader adoption of 5-Fluoronaphthalene-2-acetonitrile across multiple scientific disciplines.

For researchers considering working with 5-Fluoronaphthalene-2-acetonitrile, several practical resources are available. The compound's entry in chemical databases like Reaxys and SciFinder provides detailed property information and literature references. Recent patent filings indicate active development of novel synthetic routes and applications, particularly in the areas of fluorescent biomarkers and electronic materials. As with any specialty chemical, establishing reliable supply chains and verifying material quality through appropriate analytical methods remain essential for successful research outcomes with this valuable fluorinated intermediate.